Cas no 2150708-50-0 (benzyl N-(but-3-yn-1-yl)-N-(2-methoxyethyl)carbamate)

• Product Name: benzyl N-(but-3-yn-1-yl)-N-(2-methoxyethyl)carbamate
• CAS No: 2150708-50-0
• MF: C₁₅H₁₉NO₃
• MW: 261.316264390945
• CID: 5777551
• PubChem ID: 165936018
• Update Time: 2025-07-22

benzyl N-(but-3-yn-1-yl)-N-(2-methoxyethyl)carbamate Chemical and Physical Properties

Names and Identifiers

• 2150708-50-0
• EN300-7225168
• benzyl N-(but-3-yn-1-yl)-N-(2-methoxyethyl)carbamate

• Inchi： 1S/C15H19NO3/c1-3-4-10-16(11-12-18-2)15(17)19-13-14-8-6-5-7-9-14/h1,5-9H,4,10-13H2,2H3
• InChI Key： JVCSOJUBRCLYGI-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C(N(CCC#C)CCOC)=O

Computed Properties

• Exact Mass: 261.13649347g/mol
• Monoisotopic Mass: 261.13649347g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 8
• Complexity: 302
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 38.8Ų

Additional information on benzyl N-(but-3-yn-1-yl)-N-(2-methoxyethyl)carbamate

Introduction to Benzyl N-(but-3-yn-1-yl)-N-(2-methoxyethyl)carbamate (CAS No. 2150708-50-0)

Benzyl N-(but-3-yn-1-yl)-N-(2-methoxyethyl)carbamate is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This compound, identified by its CAS number 2150708-50-0, exhibits unique structural and functional properties that make it a promising candidate for various applications in drug development and synthetic chemistry. The molecular structure of this compound features a benzyl group, a but-3-ynyl moiety, and a 2-methoxyethyl moiety, each contributing to its distinct chemical behavior and potential biological activity.

The benzyl group, a common component in many pharmaceuticals, is known for its ability to enhance the solubility and stability of active compounds. In contrast, the but-3-ynyl group introduces a triple bond into the molecular framework, which can influence the compound's reactivity and interaction with biological targets. The 2-methoxyethyl group further modifies the compound's properties by adding an ether linkage, which can affect both its metabolic pathways and pharmacokinetic behavior. These structural elements collectively contribute to the compound's versatility and potential utility in medicinal chemistry.

Recent research in the field of organic synthesis has highlighted the importance of functional groups like those present in Benzyl N-(but-3-yn-1-yl)-N-(2-methoxyethyl)carbamate. Studies have demonstrated that compounds with similar structural motifs can serve as key intermediates in the synthesis of more complex molecules. For instance, the triple bond in the but-3-ynyl group can be selectively modified through various chemical reactions, allowing for the introduction of additional functionalities or the formation of new molecular architectures. This flexibility makes such compounds valuable tools for chemists seeking to develop novel therapeutic agents.

In addition to its synthetic utility, Benzyl N-(but-3-yn-1-yl)-N-(2-methoxyethyl)carbamate has shown potential in preliminary biological studies. The combination of a benzyl group and an ether linkage has been observed to influence receptor binding affinity and metabolic stability in certain drug candidates. While more extensive research is needed to fully elucidate its pharmacological properties, these initial findings suggest that this compound could be a valuable asset in the development of new drugs targeting various diseases.

The pharmaceutical industry is continually seeking innovative compounds that can address unmet medical needs. Benzyl N-(but-3-yn-1-yl)-N-(2-methoxyethyl)carbamate represents a promising example of how structural diversity can lead to novel therapeutic opportunities. By leveraging its unique chemical properties, researchers may uncover new mechanisms of action or improve existing drug formulations. The compound's potential applications span across multiple therapeutic areas, including oncology, neurology, and anti-inflammatory treatments.

The synthesis of Benzyl N-(but-3-yn-1-yl)-N-(2-methoxyethyl)carbamate involves a series of well-established organic reactions that highlight the compound's accessibility for industrial-scale production. Key steps in its synthesis include the formation of the butenynol intermediate, followed by carbamate formation with benzoyl chloride and 2-methoxyethanol. These reactions are highly optimized and can be performed under mild conditions, ensuring high yields and purity. The ease of synthesis makes this compound an attractive option for both academic research laboratories and pharmaceutical companies.

As our understanding of biological systems continues to evolve, so does our ability to design molecules that interact with these systems in precise ways. Benzyl N-(but-3-yn-1-yl)-N-(2-methoxyethyl)carbamate exemplifies this trend by combining structural features that are known to enhance biological activity with functional groups that improve pharmacokinetic profiles. Future studies will likely focus on exploring its interactions with specific biological targets and evaluating its efficacy in preclinical models.

The development of new drugs is a complex process that requires interdisciplinary collaboration between chemists, biologists, and clinicians. Benzyl N-(but-3-y-nl)-N-(2-methoxyethyl)carbamate serves as a testament to this collaborative approach by bridging fundamental chemical research with applied medicinal chemistry. Its unique properties make it a versatile tool for researchers aiming to push the boundaries of drug discovery and development.